Cas no 85514-42-7 (1-(9-azabicyclo[4.2.1]non-2-en-2-yl)-Ethanone)

• Product Name: 1-(9-azabicyclo[4.2.1]non-2-en-2-yl)-Ethanone
• CAS No: 85514-42-7
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 1119115
• PubChem ID: 431734
• Update Time: 2025-04-20

1-(9-azabicyclo[4.2.1]non-2-en-2-yl)-Ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(9-azabicyclo[4.2.1]non-2-en-2-yl)-Ethanone
• Ethanone, 1-(9-azabicyclo[4.2.1]non-2-en-2-yl)- (9CI)
• CHEMBL25619
• Ethanone, 1-(9-azabicyclo(4.2.1)non-2-en-2-yl)-, (1R)-
• (+)-Anatoxin
• SGNXVBOIDPPRJJ-UHFFFAOYSA-N
• 85514-42-7
• Q3303006
• NCGC00162392-02
• SureCN160708
• AC1L8S0X
• DTXSID301338831
• 2-acetyl-9-azabicyclo[4.2.1]non-2-ene
• 1-(9-Aza-bicyclo[4.2.1]non-2-en-2-yl)-ethanone
• NCGC00162392-01
• C10841
• Anatoxin A
• 1-(9-azabicyclo[4.2.1]non-2-en-2-yl)ethanone
• Anatoxin-A,(+)
• CHEBI:2706
• BDBM50023330
• 2-acetyl-9-azabicyclo [4.2.1]non-2-ene
• 1-(9-azabicyclo[4.2.1]non-4-en-5-yl)ethanone
• SCHEMBL160708
• Anatoxin-a
• Ethanone,1-(9-azabicyclo[4.2.1]non-2-en-2-yl)-(9ci)
• (+/-)-2-ACETYL-9-AZABICYCLO[4.2.1]NON-2-ENEFUMARATE

• Inchi： 1S/C10H15NO/c1-7(12)9-4-2-3-8-5-6-10(9)11-8/h4,8,10-11H,2-3,5-6H2,1H3
• InChI Key： SGNXVBOIDPPRJJ-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CCCC2CCC1N2

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Anatoxins Anatoxins
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Anatoxins